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Compound of Interest
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Cat. No.: B054028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core metabolic pathways

involving O-Alkylglycerophosphocholine (Oagpc), a class of ether lipids with significant

biological roles. This document outlines the biosynthesis and catabolism of Oagpc, presents

available quantitative data, details relevant experimental protocols, and provides visual

representations of the key pathways and workflows.

Introduction to O-Alkylglycerophosphocholine
(Oagpc) Metabolism
O-Alkylglycerophosphocholines (Oagpc) are a subclass of glycerophospholipids characterized

by an alkyl group attached to the sn-1 position of the glycerol backbone via an ether linkage.

These ether lipids are integral components of cellular membranes and serve as precursors for

signaling molecules, such as the potent inflammatory mediator, platelet-activating factor (PAF).

Understanding the metabolic pathways that govern the synthesis and degradation of Oagpc is

crucial for elucidating their roles in both normal physiology and various pathological conditions,

including cancer and inflammatory diseases. The metabolism of Oagpc is intricately linked with

the broader pathways of ether lipid and glycerophospholipid metabolism.
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The synthesis of Oagpc is a multi-step process that primarily occurs in the peroxisomes and

the endoplasmic reticulum. The pathway begins with the formation of the characteristic ether

bond and culminates in the attachment of the phosphocholine headgroup.

The initial and rate-limiting step in ether lipid biosynthesis is catalyzed by the peroxisomal

enzyme Glycerone-phosphate O-acyltransferase (GNPAT), which acylates dihydroxyacetone

phosphate (DHAP). The resulting acyl-DHAP is then acted upon by Alkylglycerone-phosphate

synthase (AGPS), another peroxisomal enzyme, which exchanges the acyl group for a long-

chain fatty alcohol, forming 1-O-alkyl-glycero-3-phosphate.

Following these initial steps in the peroxisomes, the intermediate is reduced and further

modified in the endoplasmic reticulum. The key enzymes involved in the final steps of Oagpc
biosynthesis are acyltransferases that add a fatty acid to the sn-2 position.

Key Biosynthetic Enzymes and Reactions:

1-Alkylglycerophosphocholine O-acyltransferase (EC 2.3.1.63): This enzyme catalyzes the

transfer of an acyl group from an acyl-CoA to the sn-2 position of 1-alkyl-sn-glycero-3-

phosphocholine (lyso-PAF), forming a 2-acyl-1-alkyl-sn-glycero-3-phosphocholine.[1][2]

1-Alkylglycerophosphocholine O-acetyltransferase (EC 2.3.1.67): This enzyme specifically

transfers an acetyl group from acetyl-CoA to the sn-2 position of 1-alkyl-sn-glycero-3-

phosphocholine, a key step in the remodeling pathway for the synthesis of platelet-activating

factor (PAF).[3][4]

Signaling Pathway for Oagpc Biosynthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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